Cas no 2172179-65-4 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid
- EN300-1496361
- 2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid
- 2172179-65-4
-
- Inchi: 1S/C26H25N3O5/c1-16(2)29(14-24(30)31)25(32)23-12-11-17(13-27-23)28-26(33)34-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-13,16,22H,14-15H2,1-2H3,(H,28,33)(H,30,31)
- InChI Key: ZGVDVIMXZUIRSO-UHFFFAOYSA-N
- SMILES: O(C(NC1=CN=C(C=C1)C(N(CC(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 459.17942091g/mol
- Monoisotopic Mass: 459.17942091g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 722
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 109Ų
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1496361-1.0g |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1496361-50mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-100mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-250mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-500mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-1000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-2500mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-5000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1496361-10000mg |
2-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pyridin-2-yl]-N-(propan-2-yl)formamido}acetic acid |
2172179-65-4 | 10000mg |
$14487.0 | 2023-09-28 |
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid
Introduction to 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid (CAS No. 2172179-65-4)
2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid, identified by its CAS number 2172179-65-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The intricate structure of this molecule, characterized by its pyridine and fluorene moieties, as well as its functionalized amide and carboxylic acid groups, positions it as a versatile candidate for further exploration in drug discovery.
The molecular framework of 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a fluorene moiety enhances the hydrophobicity of the molecule, which can be advantageous for membrane permeability and binding affinity. Additionally, the carboxylic acid group at the terminal position provides a site for further derivatization, enabling the synthesis of more complex derivatives with tailored biological activities. The amide linkage connecting the pyridine ring and the propanal moiety introduces rigidity to the structure, which can influence both solubility and bioavailability.
In recent years, there has been growing interest in the development of novel compounds that target specific biological pathways. 2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid has emerged as a potential candidate due to its structural features that mimic known bioactive scaffolds. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising lead for further investigation. The fluorene-based moiety, in particular, has been shown to interact with various biological targets, including kinases and transcription factors, which are often implicated in diseases such as cancer and inflammation.
The synthesis of 2-{1-5-(9H-fluoren)-methylcarbamoylamino)-pyridine derivatives has been a focus of several research groups aiming to develop new therapeutic agents. The incorporation of a methylcarbamoyl group into the pyridine core enhances the compound's ability to interact with biological targets through hydrogen bonding and electrostatic interactions. This modification also increases the metabolic stability of the molecule, which is crucial for its efficacy in vivo. Furthermore, the presence of a propanal moiety at the N-terminal position provides an additional site for functionalization, allowing for the creation of analogs with enhanced pharmacological properties.
Recent advances in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like CAS No. 2172179654. Molecular docking studies have revealed that this compound may bind to specific pockets on target proteins, thereby modulating their activity. These insights have guided the design of more potent derivatives with improved selectivity and reduced side effects. Additionally, computational modeling has helped in understanding how structural modifications can influence pharmacokinetic parameters such as absorption, distribution, metabolism, and excretion (ADME).
The potential applications of CAS No 2172179654 extend beyond traditional drug discovery. Its unique structural features make it a valuable tool for developing probes and inhibitors for biochemical assays. Researchers are exploring its use in high-throughput screening (HTS) campaigns to identify new drug candidates targeting various diseases. The compound's ability to interact with multiple biological targets also makes it suitable for multitargeted drug design strategies, which aim to address complex diseases by simultaneously modulating several pathways.
In conclusion,CAS No 2172179654 represents a significant advancement in pharmaceutical chemistry with its intricate molecular architecture and promising biological activities. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties. As our understanding of disease mechanisms continues to evolve,CAS No 2172179654 may play a pivotal role in developing next-generation therapeutics that offer greater efficacy and safety.
2172179-65-4 (2-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pyridin-2-yl-N-(propan-2-yl)formamido}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)